Cas no 1891-11-8 (2-(2,4-Dimethoxyphenyl)acetonitrile)

• Product Name: 2-(2,4-Dimethoxyphenyl)acetonitrile
• CAS No: 1891-11-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 237054
• PubChem ID: 320754
• Update Time: 2025-04-24

2-(2,4-Dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethoxyphenyl)acetonitrile
• 2,4-Dimethoxyphenylacetonitrile
• Benzeneacetonitrile, 2,4-dimethoxy-
• (2,4-Dimethoxy-phenyl)-acetonitril
• (2,4-dimethoxyphenyl)acetonitrile
• (2,4-dimethoxy-phenyl)-acetonitrile
• (2.4-Dimethoxy-phenyl)-essigsaeure-nitril
• AC1L82VV
• CTK0I4169
• NSC269437
• SBB065012
• SureCN1237860
• SCHEMBL1237860
• NSC-269437
• 2,4-Dimethoxybenzyl cyanide
• DTXSID60313365
• J-505480
• 2-(2,4-dimethoxy-phenyl)-acetonitrile
• MFCD02113574
• 2,4-dimethoxyphenyl-acetonitrile
• AKOS006277723
• SY045102
• AC5011
• CS-0103696
• EN300-1847081
• 1891-11-8

• MDL： MFCD02113574
• Inchi： 1S/C10H11NO2/c1-12-9-4-3-8(5-6-11)10(7-9)13-2/h3-4,7H,5H2,1-2H3
• InChI Key： RWELXDIUDWWGKU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC#N)OC

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 304.1℃at760mmHg
• Flash Point: 120.8°C
• Refractive Index: 1.511
• PSA: 42.25
• LogP: 1.76988

Additional information on 2-(2,4-Dimethoxyphenyl)acetonitrile

Comprehensive Guide to 2-(2,4-Dimethoxyphenyl)acetonitrile (CAS 1891-11-8): Properties, Applications, and Market Insights

2-(2,4-Dimethoxyphenyl)acetonitrile (CAS 1891-11-8) is an important organic compound with a molecular formula of C₁₀H₁₁NO₂. This dimethoxyphenyl acetonitrile derivative features a benzene ring substituted with two methoxy groups at the 2- and 4-positions, along with an acetonitrile functional group. The compound has gained significant attention in pharmaceutical research and organic synthesis due to its versatile chemical properties.

The growing interest in 2,4-dimethoxy substituted compounds has been driven by their applications in drug discovery and material science. Researchers particularly value this phenylacetonitrile derivative for its role as a key intermediate in synthesizing various biologically active molecules. Recent studies have explored its potential in developing novel therapeutic agents, making it a compound of interest in medicinal chemistry.

From a chemical perspective, 2-(2,4-Dimethoxyphenyl)acetonitrile typically appears as a white to pale yellow crystalline powder with a molecular weight of 177.20 g/mol. Its acetonitrile functional group provides reactivity that makes it valuable for various chemical transformations. The compound's solubility profile shows good dissolution in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water.

In pharmaceutical applications, this dimethoxy-substituted nitrile serves as a crucial building block for synthesizing complex molecules. Its structural features make it particularly useful in creating compounds with potential biological activities. The presence of both electron-donating methoxy groups and the reactive nitrile functionality allows for diverse chemical modifications, enabling the creation of various derivatives with tailored properties.

The synthesis of 2-(2,4-Dimethoxyphenyl)acetonitrile typically involves the reaction of 2,4-dimethoxybenzaldehyde with appropriate reagents to introduce the nitrile group. Various synthetic routes have been developed to optimize yield and purity, with recent advancements focusing on greener chemistry approaches. These methods aim to reduce environmental impact while maintaining high efficiency in production.

Quality control for CAS 1891-11-8 involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The typical purity grade available in the market ranges from 95% to 99%, depending on the intended use and supplier specifications.

Storage and handling of 2-(2,4-Dimethoxyphenyl)acetonitrile require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material to prevent potential irritation.

The market for dimethoxyphenyl derivatives has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysis indicates particular interest in Asia-Pacific regions, where research activities and chemical production have been expanding significantly. The compound's versatility as a synthetic intermediate continues to support its market position.

Recent patent literature reveals growing applications of 2-(2,4-Dimethoxyphenyl)acetonitrile in developing new materials and bioactive compounds. Several patents filed in the past five years highlight its use in creating novel chemical entities with potential therapeutic benefits. This trend suggests ongoing research interest and potential for future commercial applications.

From an environmental perspective, proper disposal methods should be followed for CAS 1891-11-8 and its derivatives. While not classified as a persistent environmental pollutant, responsible waste management practices should be implemented in accordance with local regulations. Researchers are encouraged to explore recycling or recovery methods for unused material when possible.

The pricing of 2-(2,4-Dimethoxyphenyl)acetonitrile varies depending on purity grade, quantity, and supplier. Current market data shows prices ranging from $50 to $200 per gram for research quantities, with bulk purchases typically offering better value. The compound is available from several specialty chemical suppliers worldwide, with lead times varying based on stock availability.

Future research directions for this phenylacetonitrile derivative may include exploration of its use in new synthetic methodologies, such as photocatalysis or flow chemistry applications. The compound's structural features make it a candidate for investigating novel reaction pathways and developing more efficient synthetic processes in organic chemistry.

For researchers working with 2-(2,4-Dimethoxyphenyl)acetonitrile, proper documentation of experimental procedures and safety measures is essential. Maintaining detailed records of synthesis, purification, and application studies contributes to the growing body of knowledge about this versatile chemical intermediate and its potential uses.

In conclusion, 2-(2,4-Dimethoxyphenyl)acetonitrile (CAS 1891-11-8) represents an important building block in modern organic synthesis with diverse applications in pharmaceutical research and specialty chemicals. Its unique combination of functional groups and reactivity continues to make it valuable for creating complex molecular architectures and exploring new chemical space.